Cas no 380461-19-8 (6-chloro-N-[1-(2-chlorophenyl)-2-oxocyclohexyl]-N-methylpyridine-3-carboxamide)

6-Chloro-N-[1-(2-chlorophenyl)-2-oxocyclohexyl]-N-methylpyridine-3-carboxamide is a specialized organic compound featuring a chloro-substituted pyridine carboxamide core linked to a 2-chlorophenyl-modified cyclohexanone scaffold. Its structural complexity offers potential utility in medicinal chemistry, particularly as an intermediate in the synthesis of bioactive molecules. The presence of multiple halogenated groups enhances reactivity, facilitating selective modifications in targeted synthesis. The compound's rigid cyclohexyl framework and amide functionality may contribute to binding interactions in receptor-based applications. Its well-defined molecular architecture makes it suitable for structure-activity relationship (SAR) studies in drug discovery. Handling requires standard precautions for halogenated and carbonyl-containing compounds.
6-chloro-N-[1-(2-chlorophenyl)-2-oxocyclohexyl]-N-methylpyridine-3-carboxamide structure
380461-19-8 structure
Product Name:6-chloro-N-[1-(2-chlorophenyl)-2-oxocyclohexyl]-N-methylpyridine-3-carboxamide
CAS No:380461-19-8
MF:C19H18Cl2N2O2
MW:377.264422893524
CID:6368072
PubChem ID:4301612
Update Time:2025-06-08

6-chloro-N-[1-(2-chlorophenyl)-2-oxocyclohexyl]-N-methylpyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • CHEMBL1414640
    • Oprea1_347881
    • MLS001018131
    • EN300-18209614
    • 6-chloro-N-[1-(2-chlorophenyl)-2-oxocyclohexyl]-N-methylpyridine-3-carboxamide
    • 380461-19-8
    • SMR000354326
    • AKOS034458890
    • HMS2641K11
    • Z56830983
    • Inchi: 1S/C19H18Cl2N2O2/c1-23(18(25)13-9-10-17(21)22-12-13)19(11-5-4-8-16(19)24)14-6-2-3-7-15(14)20/h2-3,6-7,9-10,12H,4-5,8,11H2,1H3
    • InChI Key: LWAXDVVBVHYRKL-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=CC=1C1(C(CCCC1)=O)N(C(C1C=NC(=CC=1)Cl)=O)C

Computed Properties

  • Exact Mass: 376.0745332g/mol
  • Monoisotopic Mass: 376.0745332g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 3
  • Complexity: 516
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 50.3Ų

6-chloro-N-[1-(2-chlorophenyl)-2-oxocyclohexyl]-N-methylpyridine-3-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-18209614-0.05g
380461-19-8 90%
0.05g
$212.0 2023-09-19

6-chloro-N-[1-(2-chlorophenyl)-2-oxocyclohexyl]-N-methylpyridine-3-carboxamide Related Literature

Additional information on 6-chloro-N-[1-(2-chlorophenyl)-2-oxocyclohexyl]-N-methylpyridine-3-carboxamide

Introduction to 6-chloro-N-[1-(2-chlorophenyl)-2-oxocyclohexyl]-N-methylpyridine-3-carboxamide (CAS No. 380461-19-8)

6-chloro-N-[1-(2-chlorophenyl)-2-oxocyclohexyl]-N-methylpyridine-3-carboxamide, identified by its CAS number 380461-19-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its pyridine core, which is a well-documented scaffold in drug discovery due to its versatility in interactions with biological targets. The presence of multiple substituents, including a chloro group, a cyclohexyl moiety, and a pyridine carboxamide functionality, contributes to its unique chemical profile and potential biological activity.

The structural features of 6-chloro-N-[1-(2-chlorophenyl)-2-oxocyclohexyl]-N-methylpyridine-3-carboxamide make it an intriguing candidate for further exploration in medicinal chemistry. The chloro substituents, located both on the phenyl ring and the pyridine nitrogen, are known to enhance lipophilicity and binding affinity, which are critical factors in the design of bioactive molecules. Additionally, the cyclohexyl ring introduces steric bulk, which can influence the compound's orientation and interactions within biological systems. The pyridine carboxamide moiety is particularly noteworthy, as it is a common pharmacophore in drugs targeting neurological and inflammatory diseases.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies suggest that 6-chloro-N-[1-(2-chlorophenyl)-2-oxocyclohexyl]-N-methylpyridine-3-carboxamide may interact with enzymes and receptors involved in pain signaling, neurodegeneration, and metabolic disorders. For instance, its structural motif resembles several known allosteric modulators of ion channels, which are increasingly recognized as therapeutic targets for conditions such as epilepsy and chronic pain.

The synthesis of this compound presents a challenge due to the complexity of its framework. However, modern synthetic methodologies have made significant strides in facilitating the construction of such intricate molecules. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation have been employed to achieve high yields and enantioselectivity. The synthesis involves multiple steps, including the formation of the cyclohexyl intermediate followed by functionalization with the pyridine carboxamide group. Each step must be carefully optimized to ensure regioselectivity and minimize side reactions.

In vitro studies have begun to elucidate the pharmacological profile of 6-chloro-N-[1-(2-chlorophenyl)-2-oxocyclohexyl]-N-methylpyridine-3-carboxamide. Preliminary data indicate that it exhibits moderate affinity for certain neurotransmitter receptors, suggesting potential applications in central nervous system (CNS) drug development. Additionally, its interaction with inflammatory pathways has been explored, with early results pointing toward anti-inflammatory properties comparable to established therapeutics but with a distinct mechanism of action. These findings underscore the importance of exploring novel chemical entities like this one for addressing unmet medical needs.

The compound's stability under various conditions is another critical aspect that has been investigated. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been employed to characterize its physical properties and degradation pathways. Stability studies under acidic, basic, and neutral conditions reveal that 6-chloro-N-[1-(2-chlorophenyl)-2-oxocyclohexyl]-N-methylpyridine-3-carboxamide maintains its integrity for extended periods when stored at controlled temperatures. This stability is essential for its formulation into pharmaceutical products and ensures consistent bioavailability upon administration.

The potential therapeutic applications of this compound are broad-ranging. Given its structural similarities to known bioactive molecules, it may serve as a lead compound for further derivatization to enhance potency or selectivity. Researchers are also exploring its suitability for oral administration, leveraging its favorable pharmacokinetic properties derived from its molecular structure. The combination of computational modeling with experimental validation provides a robust framework for optimizing this compound into a viable drug candidate.

As research progresses, collaborations between academic institutions and pharmaceutical companies will be crucial in advancing the development of 6-chloro-N-[1-(2-chlorophenyl)-2-oxocyclohexyl]-N-methylpyridine-3-carboxamide into clinical trials. The integration of high-throughput screening technologies will expedite the identification of optimal derivatives for further investigation. Moreover, regulatory agencies will play a pivotal role in ensuring that all safety and efficacy data meet stringent requirements before human testing can commence.

In conclusion,6-chloro-N-[1-(2-chlorophenyl)-2-oxocyclohexyl]-N-methylpyridine-3-carboxamide (CAS No. 380461-19-8) represents a promising entity in pharmaceutical research due to its unique structural features and potential biological activity. Ongoing studies aim to uncover its full therapeutic spectrum while addressing key challenges such as synthesis scalability and formulation stability. With continued innovation in synthetic chemistry and drug discovery methodologies, this compound holds significant promise for contributing to next-generation therapeutics across multiple disease areas.

Recommended suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd